Cas no 81465-72-7 (5-(4-phenylphenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(4-phenylphenyl)-1,2-oxazol-3-amine
• CAS No: 81465-72-7
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 6076017
• PubChem ID: 12960032
• Update Time: 2025-07-22

5-(4-phenylphenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-phenylphenyl)-1,2-oxazol-3-amine
• 81465-72-7
• 5-(4-BIPHENYLYL)-3-AMINOISOXAZOLE
• SCHEMBL11257426
• EN300-1861612
• VCPRJPPBLNIWCN-UHFFFAOYSA-N

• Inchi： 1S/C15H12N2O/c16-15-10-14(18-17-15)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-10H,(H2,16,17)
• InChI Key： VCPRJPPBLNIWCN-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 236.094963011g/mol
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(4-phenylphenyl)-1,2-oxazol-3-amine

Introduction to Compound with CAS No. 81465-72-7 and Product Name: 5-(4-phenylphenyl)-1,2-oxazol-3-amine

The compound with the CAS number 81465-72-7 and the product name 5-(4-phenylphenyl)-1,2-oxazol-3-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to the class of oxazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of 5-(4-phenylphenyl)-1,2-oxazol-3-amine incorporates a phenyl ring linked to an oxazole core, which is further substituted with an amine group at the 3-position. This specific arrangement of functional groups imparts unique chemical and biological properties, making it a promising candidate for further investigation.

In recent years, oxazole derivatives have been extensively studied for their role in modulating various biological pathways. The oxazole ring itself is known for its ability to interact with biological targets in a manner that can lead to inhibitory or activating effects. The presence of the phenyl group in 5-(4-phenylphenyl)-1,2-oxazol-3-amine enhances its lipophilicity, which can be advantageous for membrane permeability and cellular uptake. Additionally, the amine group provides a site for further chemical modification, allowing researchers to tailor the compound’s properties for specific applications.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The oxazole core has been identified as a key structural element in several bioactive molecules, including those targeting enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The latest research in medicinal chemistry has demonstrated that modifications at the 3-position of the oxazole ring can significantly alter the pharmacological profile of these compounds. In particular, the introduction of an amine group has been shown to enhance binding affinity and selectivity towards certain biological targets.

Recent studies have highlighted the importance of 5-(4-phenylphenyl)-1,2-oxazol-3-amine in developing novel therapeutic agents. For instance, researchers have explored its potential as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways associated with various diseases. The phenyl group in the compound’s structure is particularly noteworthy, as it can interact with hydrophobic pockets within the kinase active site, thereby enhancing binding efficiency. This interaction has been observed in computational studies as well as experimental assays, underscoring the compound’s promise as a kinase inhibitor.

Moreover, the amine group at the 3-position of the oxazole ring provides a versatile handle for further derivatization. This allows chemists to introduce additional functional groups that can modulate solubility, metabolic stability, and other pharmacokinetic properties. Such modifications are essential for optimizing drug candidates for clinical use. For example, incorporating polar groups into the molecule can improve water solubility while maintaining or enhancing binding affinity to biological targets.

The synthesis of 5-(4-phenylphenyl)-1,2-oxazol-3-amine involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps typically include condensation reactions between phenacyl bromides or iodides with hydroxamic acids or derivatives under basic conditions. Subsequent cyclization reactions yield the oxazole core, which is then functionalized at the 3-position by introducing the amine group through reductive amination or other suitable methods. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to enhance reaction efficiency and selectivity.

In terms of biological activity, preliminary studies on 5-(4-phenylphenyl)-1,2-oxazol-3-amine have revealed promising results in vitro. The compound has demonstrated inhibitory effects on several kinases, including those overexpressed in cancer cells. These findings are particularly exciting given the critical role that kinases play in driving tumor growth and progression. Additionally, preclinical studies have indicated that this compound may exhibit anti-inflammatory properties by modulating signaling pathways associated with inflammation.

The development of 5-(4-phenylphenyl)-1,2-oxazol-3-amine as a therapeutic agent is still in its early stages; however，the initial results are encouraging enough to warrant further investigation. Researchers are now focusing on optimizing synthetic routes to improve scalability and cost-effectiveness，as well as exploring new derivatives with enhanced pharmacological properties。Collaborations between academic institutions and pharmaceutical companies are increasingly common，as they bring together expertise from different disciplines to accelerate drug discovery efforts。

The future prospects for 5-(4-ph enylph enyl)-1，2-o x az ol -3 -ami ne are bright，with ongoing research aimed at elucidating its mechanism of action and expanding its therapeutic potential。Advances in computational chemistry and high-throughput screening technologies are expected to play pivotal roles in identifying new applications for this compound。As our understanding of biological pathways continues to grow，so too will our ability to design molecules like 5-(4-ph enylph enyl)-1，2-o x az ol -3 -ami ne that target specific disease-related processes。